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Compound of Interest

Compound Name: Boc-Cys(Dpm)-OH

Cat. No.: B558595

Welcome to the Technical Support Center for managing challenges associated with the
diphenylmethyl (Dpm) protecting group. This resource is designed for researchers, scientists,
and drug development professionals to provide clear, actionable guidance on overcoming steric
hindrance during coupling reactions.

Frequently Asked Questions (FAQSs)

Q1: What is the Dpm (diphenylmethyl) group and why is it used?

A: The diphenylmethyl (Dpm) group, also known as benzhydryl, is a protecting group used for
functional groups like amines, alcohols, and carboxylic acids in multi-step organic synthesis.[1]
It is valued for its stability under a range of conditions and can be removed via methods like
hydrogenation or under strong acidic conditions.[1] Its two phenyl rings, however, make it
exceptionally bulky.

Q2: What is steric hindrance and how does the Dpm group cause it?

A: Steric hindrance is a phenomenon where the size and spatial arrangement of atoms or
groups in a molecule obstruct a chemical reaction.[2] The Dpm group, with its large three-
dimensional structure, can physically block the approach of reagents to a nearby reactive
center, slowing down or completely preventing a desired coupling reaction.[3][4] This is a
common challenge in processes like peptide synthesis and cross-coupling reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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